![molecular formula C15H12N2O4S B2700257 N-(3-methyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)furan-2-carboxamide CAS No. 1321686-82-1](/img/structure/B2700257.png)
N-(3-methyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H12N2O4S and its molecular weight is 316.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
- The compound and its derivatives have been synthesized and subjected to various chemical reactions, demonstrating their versatility in organic synthesis. For instance, 2-(furan-2-yl)benzo[e][1,3]benzothiazole was synthesized through a series of reactions involving naphthalen-1-amine, furan-2-carbonyl chloride, and P2S5, followed by oxidation and electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).
Biological Activity
- Novel compounds derived from this chemical structure have been synthesized and screened for biological activities such as anti-inflammatory and analgesic effects. For instance, a study synthesized novel benzodifuranyl compounds, including derivatives of this compound, and found significant COX-1/COX-2 inhibition and analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Screening
- Some derivatives have been evaluated for their antimicrobial properties. For instance, compounds prepared from 2-chloropyridine-3-carboxylic acid and 2-amino-6-methyl-benzothiazole were screened against various bacteria and fungi, showing comparable efficacy to standard drugs (Patel & Shaikh, 2010).
Electrophilic Substitution Reactions
- The compound's derivatives have been subjected to electrophilic substitution reactions, such as nitration, bromination, formylation, and acylation, demonstrating their reactivity and potential for further chemical modifications (Aleksandrov et al., 2017).
Leishmanicidal Activity
- Some derivatives have shown potential in inhibiting the growth of Leishmania infantum, indicating their potential use in treating diseases like leishmaniasis (Dias et al., 2015).
Anti-cancer Potential
- Certain derivatives have shown cytotoxic effects against various cancer cell lines, suggesting their potential as anti-cancer agents. For instance, a study identified compounds with strong cytotoxicity against human breast cancer and liver cancer cell lines (Jiang et al., 2014).
Chemical Synthesis
- The versatility of this compound in chemical synthesis is evident in its use for creating a variety of novel chemical structures, showcasing its potential in the field of medicinal chemistry and drug design (Zhang et al., 2017).
properties
IUPAC Name |
N-(3-methyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O4S/c1-17-9-7-11-12(21-6-5-20-11)8-13(9)22-15(17)16-14(18)10-3-2-4-19-10/h2-4,7-8H,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIIHHPFVMRCLQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC3=C(C=C2SC1=NC(=O)C4=CC=CO4)OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.